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Compound of Interest

Compound Name:
1-Propanol, 2-(hydroxyamino)-2-

methyl-

CAS No.: 4706-13-2

Cat. No.: B14753892

Get Quote

Executive Summary
This technical guide serves as a comprehensive safety and handling protocol for 1-Propanol,
2-(hydroxyamino)-2-methyl-, a specialized N-alkyl hydroxylamine intermediate. Unlike its

common parent amine (AMP) or nitro precursor, this compound presents unique thermal

instability and toxicological profiles inherent to the N-hydroxy functionality. This document

synthesizes available data with chemical first principles to establish a self-validating safety

protocol for research and scale-up environments.

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]
Compound Name: 1-Propanol, 2-(hydroxyamino)-2-methyl- Synonyms: N-Hydroxy-AMP; 2-

(Hydroxyamino)-2-methylpropan-1-ol; N-(1-Hydroxy-2-methylpropan-2-yl)hydroxylamine. CAS

Number: 63829-84-5 (Free Base) | 63829-79-8 (Hydrochloride Salt) Molecular Formula: C

H
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NO

Molecular Weight: 105.14 g/mol

Structural Analysis
The molecule features a sterically hindered hydroxylamine group attached to a tertiary carbon,

adjacent to a primary alcohol. This steric bulk (gem-dimethyl group) imparts slightly higher

stability than linear hydroxylamines but does not mitigate the risk of thermal disproportionation.

Predicted Physicochemical Properties
Note: Experimental data for this specific intermediate is rare. Values below are derived from

structural analogs (e.g., N-tert-butylhydroxylamine).

Property Value / Prediction Source/Rationale

Physical State
Viscous Liquid or Low-Melting

Solid

Analogous to AMP (mp 30°C)

and N-t-butylhydroxylamine

(mp 64°C).

Boiling Point Decomposes before boiling
CRITICAL: Hydroxylamines

are thermally unstable.

Solubility High (Water, Alcohols)
Dual hydroxyl groups enable

strong H-bonding.

pKa ~6.0 - 6.5 (Conjugate Acid)

Less basic than AMP (pKa 9.7)

due to electronegative -OH on

Nitrogen.

Part 2: Hazard Identification & Toxicology
Thermal Instability (The Primary Hazard)
Risk Level: HIGH Hydroxylamines are notorious for disproportionation upon heating. This

compound can degrade into the corresponding nitrone and amine, or rupture violently if

confined.

Mechanism: 3 R-NHOH
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R-NH

+ R-N(O)=R' + H

O + Heat.

Metal Sensitivity: Trace metals (Fe, Cu) catalyze decomposition. Never use metal spatulas

or needles with this compound.

Toxicological Profile
GHS Classification (Inferred):

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).

Specific Target Organ Toxicity:Methemoglobinemia.

Mechanism of Action: Like many N-hydroxy compounds, this molecule can oxidize hemoglobin

(Fe

) to methemoglobin (Fe

), impairing oxygen transport.

Symptoms: Cyanosis (blue skin/lips), fatigue, dizziness, headache.

Chronic Exposure: Potential for hemolytic anemia.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

Inert Atmosphere: Handle strictly under Nitrogen or Argon. Oxygen accelerates degradation

to nitrones.

Temperature Control: Store at -20°C. For short-term use, keep at < 4°C.

Glassware: Use acid-washed or silanized glassware to remove trace metal ions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Respiratory: P100/OV cartridge respirator if aerosols are generated.

Skin: Double gloving (Nitrile) is recommended due to the potential for rapid skin absorption

of the polar molecule.

Eyes: Chemical splash goggles.

Experimental Workflow: Synthesis & Degradation
Understanding where this chemical fits in your workflow is crucial for safety. It is typically an

intermediate.

Figure 2: Synthesis and Degradation Pathways

Precursor: 2-Nitro-2-methyl-1-propanol
(CAS 76-39-1)

Partial Reduction
(Zn/NH4Cl or H2/Cat)

TARGET: 2-(Hydroxyamino)-2-methyl-1-propanol
(CAS 63829-84-5)

Oxidation (Air/Oxidants) Full Reduction

Degradant: Nitrone Species
(Spin Trap Analog)

Product: 2-Amino-2-methyl-1-propanol (AMP)
(CAS 124-68-5)

Click to download full resolution via product page
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Part 4: Emergency Response Protocols
Spills & Exposure

Spill: Do not use metal scoops. Absorb with vermiculite or sand. Quench with weak acid

(dilute HCl) to form the more stable hydrochloride salt before disposal.

Skin Contact: Wash with soap and water for 15 minutes. Monitor for signs of cyanosis.

Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological consult.

Fire Fighting
Media: Alcohol-resistant foam or CO

.[1][2][3] Do NOT use a solid water stream, as it may scatter the material.

Hazard: Emits toxic Nitrogen Oxides (NOx) and may explode if heated under confinement.

Decision Tree for Handling Anomalies

Figure 3: Emergency Response Decision Logic

Anomaly Detected

Identify Issue

Exotherm / Heating Color Change
(Yellowing) Spill / Leak

EVACUATE AREA
Risk of Runaway

Quench Reaction
(Oxidation occurring)

Absorb with Vermiculite
NO Metal Tools

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14753892?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

